Cas no 105772-13-2 (3,6-Dihydro-2H-pyran-4-carbonitrile)
3,6-Dihydro-2H-pyran-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Dihydro-2H-pyran-4-carbonitrile
- 2H-Pyran-4-carbonitrile,3,6-dihydro
- 105772-13-2
- AS-51443
- DB-059406
- DTXSID80762013
- 2H-Pyran-4-carbonitrile, 3,6-dihydro-
- AMY16164
- EN300-301486
- A858186
- MFCD20040386
- P12689
- SCHEMBL14812101
- MICNNRIXWURVND-UHFFFAOYSA-N
- SY259721
- AKOS025149672
- SB16043
- CS-0051592
-
- MDL: MFCD20040386
- Inchi: 1S/C6H7NO/c7-5-6-1-3-8-4-2-6/h1H,2-4H2
- InChI Key: MICNNRIXWURVND-UHFFFAOYSA-N
- SMILES: O1CC=C(C#N)CC1
Computed Properties
- Exact Mass: 109.05300
- Monoisotopic Mass: 109.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 217.9±40.0 ºC (760 Torr),
- Flash Point: 89.3±21.2 ºC,
- Solubility: Slightly soluble (27 g/l) (25 º C),
- PSA: 33.02000
- LogP: 0.85668
3,6-Dihydro-2H-pyran-4-carbonitrile Security Information
- Signal Word:Danger
- Hazard Statement: H226-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- HazardClass:3
- PackingGroup:Ⅲ
- Storage Condition:Sealed in dry,Store in freezer, under -20°C(BD316389)
3,6-Dihydro-2H-pyran-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM181794-1g |
3,6-dihydro-2H-pyran-4-carbonitrile |
105772-13-2 | 95% | 1g |
$667 | 2021-08-05 | |
| Chemenu | CM181794-250mg |
3,6-dihydro-2H-pyran-4-carbonitrile |
105772-13-2 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM181794-1g |
3,6-dihydro-2H-pyran-4-carbonitrile |
105772-13-2 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM181794-5g |
3,6-dihydro-2H-pyran-4-carbonitrile |
105772-13-2 | 95%+ | 5g |
$*** | 2023-04-03 | |
| abcr | AB458706-5 g |
3,6-Dihydro-2H-pyran-4-carbonitrile; . |
105772-13-2 | 5g |
€757.00 | 2023-04-22 | ||
| abcr | AB458706-10 g |
3,6-Dihydro-2H-pyran-4-carbonitrile; . |
105772-13-2 | 10g |
€1,149.00 | 2022-06-10 | ||
| Apollo Scientific | OR908119-100mg |
3,6-Dihydro-2H-pyran-4-carbonitrile |
105772-13-2 | 95% | 100mg |
£110.00 | 2024-07-28 | |
| Apollo Scientific | OR908119-250mg |
3,6-Dihydro-2H-pyran-4-carbonitrile |
105772-13-2 | 95% | 250mg |
£185.00 | 2024-07-28 | |
| Apollo Scientific | OR908119-1g |
3,6-Dihydro-2H-pyran-4-carbonitrile |
105772-13-2 | 95% | 1g |
£106.00 | 2025-02-21 | |
| abcr | AB458706-250 mg |
3,6-Dihydro-2H-pyran-4-carbonitrile |
105772-13-2 | 250MG |
€156.10 | 2022-03-01 |
3,6-Dihydro-2H-pyran-4-carbonitrile Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on 3,6-Dihydro-2H-pyran-4-carbonitrile
Professional Introduction to 3,6-Dihydro-2H-pyran-4-carbonitrile (CAS No. 105772-13-2)
3,6-Dihydro-2H-pyran-4-carbonitrile, a compound with the chemical formula C₆H₅N, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This heterocyclic nitrile derivative has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry. The CAS number 105772-13-2 uniquely identifies this compound, facilitating precise referencing in scientific literature and industrial processes.
The 3,6-Dihydro-2H-pyran-4-carbonitrile core structure consists of a pyran ring substituted with a nitrile group at the 4-position and hydroxyl or other functional groups at the 3 and 6 positions. This configuration makes it a valuable precursor for synthesizing more complex molecules, particularly in the development of bioactive compounds. The pyran ring itself is a common motif in natural products and pharmaceuticals, contributing to favorable pharmacokinetic properties such as solubility and metabolic stability.
In recent years, there has been growing interest in the application of 3,6-Dihydro-2H-pyran-4-carbonitrile in the synthesis of novel therapeutic agents. Researchers have leveraged its reactivity to develop derivatives with enhanced biological activity. For instance, modifications at the nitrile group can yield amides or carboxylic acids, which are crucial pharmacophores in drug design. Additionally, the pyran scaffold can be further functionalized to introduce additional substituents that modulate receptor binding affinity and selectivity.
One of the most compelling aspects of 3,6-Dihydro-2H-pyran-4-carbonitrile is its role in constructing complex molecular architectures. The compound serves as a building block for polycyclic systems, which are prevalent in many bioactive molecules. By incorporating this scaffold into larger structures, chemists can explore new chemical spaces and uncover compounds with unique pharmacological profiles. This approach has been particularly fruitful in the search for inhibitors targeting enzyme-catalyzed reactions relevant to diseases such as cancer and inflammation.
The synthesis of 3,6-Dihydro-2H-pyran-4-carbonitrile typically involves multi-step organic transformations starting from readily available precursors. Common methodologies include cyclization reactions followed by nitrile introduction. Advances in catalytic systems have enabled more efficient and sustainable routes to this intermediate, reducing waste and improving yields. These innovations align with the broader trend toward green chemistry principles in pharmaceutical manufacturing.
Recent studies have highlighted the utility of 3,6-Dihydro-2H-pyran-4-carbonitrile in fragment-based drug discovery (FBDD). By using this compound as a scaffold, researchers can rapidly screen libraries of derivatives to identify lead compounds with promising biological activity. The flexibility of the pyran ring allows for diverse functionalization strategies, enabling the exploration of multiple chemical series within a short timeframe. This high-throughput approach has accelerated the identification of novel therapeutic candidates for various therapeutic areas.
The CAS number 105772-13-2 ensures that researchers worldwide can reliably obtain and utilize this compound for their studies. Its stability under standard storage conditions makes it an attractive choice for both academic research and industrial applications. Furthermore, its well-documented synthetic pathways provide a solid foundation for further chemical exploration.
In conclusion, 3,6-Dihydro-2H-pyran-4-carbonitrile represents a versatile and valuable intermediate in modern synthetic chemistry. Its unique structural features and reactivity make it indispensable for developing novel pharmaceuticals and bioactive molecules. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.
105772-13-2 (3,6-Dihydro-2H-pyran-4-carbonitrile) Related Products
- 118554-77-1(2-Butenenitrile, 4-methoxy-2-(2-methoxyethyl)-, (E)-)
- 1629072-86-1(2-[(3E)-oxolan-3-ylidene]acetonitrile)
- 1344831-69-1(2-(oxolan-3-ylidene)acetonitrile)
- 854696-48-3(2-(3,6-dihydro-2H-pyran-4-yl)acetonitrile)
- 64559-18-8(2H-PYRAN-4-CARBONITRILE, 3,6-DIHYDRO-3-HYDROXY-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)